Cas no 98800-08-9 ((5E)-2-sulfanylidene-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-4-one)

• Product Name: (5E)-2-sulfanylidene-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-4-one
• CAS No: 98800-08-9
• MF: C₈H₅NOS₃
• MW: 227.326397657394
• CID: 6356340
• PubChem ID: 1241132
• Update Time: 2025-11-01

(5E)-2-sulfanylidene-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5E)-2-sulfanylidene-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-4-one
• BRN 0158998
• MFCD00225207
• 6319-47-7
• (5E)-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-4-one
• Rhodanine, 5-(2-thienylidene)-
• 5-(2-Thenylidene)rhodanine
• 98800-08-9
• (E)-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-4-one
• AKOS000417908
• 5-[2-Thiophenyl]methylene-1,3-isothiazol-4-one-2-thione
• NSC 31054
• AKOS000305535
• 4-Thiazolidinone, 5-(2-thienylmethylene)-2-thioxo-
• 5-(2-Thienylmethylene)-4-oxo-2-thioxothiazolidine
• 4-27-00-06596 (Beilstein Handbook Reference)
• XLYORYAUKZCBPS-GQCTYLIASA-N
• (5E)-2-sulfanylidene-5-[(thiophen-2-yl)methylidene]-1,3-thiazolidin-4-one
• (5E)-5-(2-Thienylmethylene)-2-thioxo-1,3-thiazolidin-4-one
• Z44301444
• F0863-0565
• (5E)-5-(2-Thienylmethylene)-2-thioxo-1,3-thiazolidin-4-one #

• Inchi： 1S/C8H5NOS3/c10-7-6(13-8(11)9-7)4-5-2-1-3-12-5/h1-4H,(H,9,10,11)/b6-4+
• InChI Key： XLYORYAUKZCBPS-GQCTYLIASA-N
• SMILES： S1C(NC(/C/1=C\C1=CC=CS1)=O)=S

Computed Properties

• Exact Mass: 226.95332730g/mol
• Monoisotopic Mass: 226.95332730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinethiones

Additional information on (5E)-2-sulfanylidene-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-4-one

Comprehensive Overview of the Compound (5E)-2-sulfanylidene-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-4-one (CAS No. 98800-08-9)

(5E)-2-sulfanylidene-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-4-one (CAS No. 98800-08-9) is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its intricate thiazolidinone core and functional groups, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of (5E)-2-sulfanylidene-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-4-one is composed of a thiazolidinone ring fused with a thiophene moiety and a sulfanylidene group. The thiazolidinone scaffold is well-known for its ability to modulate various biological processes, including enzyme inhibition and receptor binding. The thiophene ring, on the other hand, contributes to the compound's lipophilicity and overall stability, enhancing its pharmacokinetic properties.

Recent studies have highlighted the potential of (5E)-2-sulfanylidene-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-4-one in the treatment of neurodegenerative diseases. A notable study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the aggregation of amyloid-beta peptides, which are key contributors to the pathogenesis of Alzheimer's disease. The researchers found that the compound's ability to disrupt amyloid-beta aggregation was dose-dependent and correlated with improved cognitive function in animal models.

In addition to its neuroprotective effects, (5E)-2-sulfanylidene-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-4-one has shown promise in cancer research. A study conducted by a team at the National Cancer Institute revealed that this compound exhibits potent antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, suggesting its potential as a novel anticancer agent.

The pharmacokinetic profile of (5E)-2-sulfanylidene-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-4-one has also been extensively studied. Research indicates that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, it demonstrates low toxicity in preclinical studies, which is a crucial factor for its potential clinical development.

In terms of synthetic accessibility, (5E)-2-sulfanylidene-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-4-one can be synthesized through a multi-step process involving the condensation of thiophenecarbaldehyde with 2-aminothiophenol followed by cyclization to form the thiazolidinone ring. The synthetic route has been optimized to improve yield and purity, making it feasible for large-scale production.

The structural diversity and biological versatility of (5E)-2-sulfanylidene-5-(thiophen-2-yl)methylidene-1,3-thiazolidinone have also led to its exploration in combination therapies. For instance, combining this compound with existing drugs such as acetylcholinesterase inhibitors or conventional chemotherapeutics has shown synergistic effects in preclinical models. This approach could potentially enhance therapeutic outcomes while reducing side effects.

In conclusion, (5E)-2-sulfanylidene-5-(thiophen-2-yl)methylidene-1,3-thiazolidinone (CAS No. 98800-08-9) is a multifaceted compound with significant potential in both neurodegenerative disease treatment and cancer therapy. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing medical treatments for various diseases.